Cas no 41152-17-4 (2-(morpholin-4-yl)ethyl(1-phenylpropan-2-yl)amine)

• Product Name: 2-(morpholin-4-yl)ethyl(1-phenylpropan-2-yl)amine
• CAS No: 41152-17-4
• MF: C₁₅H₂₄N₂O
• MW: 248.363863945007
• CID: 1512900
• PubChem ID: 3047774
• Update Time: 2025-05-20

2-(morpholin-4-yl)ethyl(1-phenylpropan-2-yl)amine Chemical and Physical Properties

Names and Identifiers

• N-(2-morpholin-4-ylethyl)-1-phenylpropan-2-amine
• Morforex
• SureCN1818022
• UNII-O9J6ITY8UX
• AC1MILSY
• (1-methyl-2-phenyl-ethyl)-(2-morpholin-4-yl-ethyl)-amine
• CHEMBL2105159
• 2-(morpholin-4-yl)ethyl(1-phenylpropan-2-yl)amine
• Z1079104726
• 4-(2-((alpha-Methylphenethyl)amino)ethyl)morpholine
• DTXSID30866035
• MORFOREX [INN]
• 4-(2-((.ALPHA.-METHYLPHENETHYL)AMINO)ETHYL)MORPHOLINE
• AKOS012315708
• Morforex [INN:DCF]
• EN300-1270352
• O9J6ITY8UX
• Q19598008
• 4-(2-((alpha-Methylphenethyl)-amino)ethyl)morpholine
• [2-(morpholin-4-yl)ethyl](1-phenylpropan-2-yl)amine
• SCHEMBL1818022
• 41152-17-4
• N-[2-(Morpholin-4-yl)ethyl]-1-phenylpropan-2-amine
• NS00122344

• Inchi： 1S/C15H24N2O/c1-14(13-15-5-3-2-4-6-15)16-7-8-17-9-11-18-12-10-17/h2-6,14,16H,7-13H2,1H3
• InChI Key： ISEKMORYCCULAL-UHFFFAOYSA-N
• SMILES： O1CCN(CC1)CCNC(C)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 248.18900
• Monoisotopic Mass: 248.188863393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 24.5Ų

Experimental Properties

• PSA: 24.50000
• LogP: 1.86820

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Amphetamines and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines Amphetamines and derivatives

Additional information on 2-(morpholin-4-yl)ethyl(1-phenylpropan-2-yl)amine

Comprehensive Overview of 2-(morpholin-4-yl)ethyl(1-phenylpropan-2-yl)amine (CAS No. 41152-17-4)

2-(morpholin-4-yl)ethyl(1-phenylpropan-2-yl)amine, with the CAS number 41152-17-4, is a chemical compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its systematic name, features a unique molecular structure combining a morpholine ring and a phenylpropan-2-yl group. Its versatility makes it a subject of interest for researchers exploring novel therapeutic agents and biochemical pathways.

The compound's structure includes a morpholin-4-yl moiety, which is known for its role in enhancing solubility and bioavailability in drug design. This characteristic is particularly relevant in modern pharmacology, where improving drug delivery systems is a hot topic. Researchers are increasingly focusing on compounds like 2-(morpholin-4-yl)ethyl(1-phenylpropan-2-yl)amine to develop more effective medications with fewer side effects.

In recent years, the demand for morpholine derivatives has surged due to their applications in medicinal chemistry. The CAS 41152-17-4 compound is no exception, as it has been studied for its potential interactions with central nervous system receptors. This aligns with current trends in neuroscience research, where scientists are investigating compounds that could address neurological disorders without the drawbacks of traditional treatments.

Another area of interest is the compound's potential role in enzyme inhibition. Enzymes play a critical role in metabolic processes, and inhibitors are often used to regulate these pathways. The 2-(morpholin-4-yl)ethyl(1-phenylpropan-2-yl)amine structure suggests it could interact with specific enzymes, making it a candidate for further study in metabolic disease research. This is particularly relevant given the global rise in conditions like diabetes and obesity.

From a synthetic chemistry perspective, the compound's amine and morpholine functionalities offer multiple sites for modification. This flexibility is highly valued in drug discovery, where slight structural changes can lead to significant differences in activity. Researchers are exploring various derivatives of CAS 41152-17-4 to optimize its properties for specific applications.

The compound's phenylpropan-2-yl group also contributes to its potential utility. Aromatic rings are common in pharmaceuticals due to their stability and ability to interact with biological targets. This feature, combined with the morpholine ring, makes 2-(morpholin-4-yl)ethyl(1-phenylpropan-2-yl)amine a promising scaffold for designing new drugs.

In the context of green chemistry, there is growing interest in developing sustainable synthesis methods for compounds like CAS 41152-17-4. Researchers are investigating eco-friendly catalysts and solvents to reduce the environmental impact of chemical production. This aligns with broader societal trends toward sustainability and responsible science.

Analytical techniques such as NMR spectroscopy and mass spectrometry are commonly used to characterize 2-(morpholin-4-yl)ethyl(1-phenylpropan-2-yl)amine. These methods provide detailed insights into its molecular structure and purity, which are critical for ensuring its suitability in research and development.

Given the compound's potential applications, it is often searched alongside terms like "morpholine derivatives in drug discovery" and "CAS 41152-17-4 uses." These queries reflect the broader scientific community's interest in understanding its pharmacological properties and synthetic pathways.

In summary, 2-(morpholin-4-yl)ethyl(1-phenylpropan-2-yl)amine (CAS 41152-17-4) represents a fascinating area of study at the intersection of chemistry and biology. Its unique structure and potential applications make it a valuable compound for researchers aiming to address some of today's most pressing health challenges.